Cas no 2228112-64-7 (methyl 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-hydroxypropanoate)

• Product Name: methyl 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-hydroxypropanoate
• CAS No: 2228112-64-7
• MF: C₁₃H₂₃NO₆
• MW: 289.32482457161
• CID: 6108321
• PubChem ID: 165621971
• Update Time: 2025-10-31

methyl 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-hydroxypropanoate
• 2228112-64-7
• methyl 3-(3-{[(tert-butoxy)carbonyl]amino}oxolan-3-yl)-3-hydroxypropanoate
• EN300-1898954

• Inchi： 1S/C13H23NO6/c1-12(2,3)20-11(17)14-13(5-6-19-8-13)9(15)7-10(16)18-4/h9,15H,5-8H2,1-4H3,(H,14,17)
• InChI Key： KTMWIJBKDUWNRN-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C(CC(=O)OC)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 289.15253745g/mol
• Monoisotopic Mass: 289.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 94.1Ų

Additional information on methyl 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-hydroxypropanoate

Professional Introduction of Methyl 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-hydroxypropanoate (CAS No: 2228112-64-7)

Methyl 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-hydroxypropanoate, with the CAS number 2228112-64-7, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl ester group, a hydroxyl group, and a tert-butoxycarbonyl (Boc) protecting group. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery, material science, and advanced chemical synthesis.

Recent studies have highlighted the importance of this compound in the development of bioactive molecules. Researchers have explored its role as a building block in the synthesis of peptides and other biologically relevant compounds. The tert-butoxycarbonyl (Boc) group, in particular, has been widely used as a protective group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This feature makes methyl 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-hydroxypropanoate an invaluable tool in the construction of complex peptide architectures.

The oxolane ring (also known as a tetrahydrofuran ring) present in the molecule adds another layer of complexity to its structure. This cyclic ether moiety is known for its ability to form stable five-membered rings, which are often utilized in drug design to enhance molecular stability and bioavailability. Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with various biological targets, providing insights into its potential therapeutic applications.

One of the most promising areas of research involving methyl 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-hydroxypropanoate is its application in the development of enzyme inhibitors. By leveraging its structural flexibility and functional group diversity, scientists have successfully synthesized derivatives that exhibit potent inhibitory activity against key enzymes involved in disease pathways. For instance, studies have shown that certain analogs of this compound can inhibit proteases associated with cancer progression, making them potential candidates for anti-cancer therapies.

In addition to its role in therapeutic development, this compound has also found applications in materials science. Its unique chemical properties make it suitable for use in the synthesis of advanced polymers and nanomaterials. Researchers have explored its potential as a precursor for self-healing polymers, where the hydroxyl and ester groups can participate in dynamic covalent bonding networks. These networks are capable of repairing themselves upon damage, a property that has significant implications for the development of durable and sustainable materials.

The synthesis of methyl 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-hydroxypropanoate involves a multi-step process that combines principles from organic synthesis and catalysis. Recent breakthroughs in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, the use of transition metal catalysts has facilitated key transformations such as esterifications and amide formations, reducing reaction times and improving yields.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These analytical tools have also been used to study the dynamic behavior of the molecule under various conditions, providing valuable insights into its stability and reactivity.

In conclusion, methyl 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-hydroxypropanoate (CAS No: 2228112-64-7) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, functional groups, and versatile properties make it an essential component in modern chemical research. As ongoing studies continue to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.